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Compound of Interest

Compound Name: N3-ethylpyridine-2,3-diamine

Cat. No.: B062327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a consolidated overview of the currently available technical and supplier

information for the chemical compound N3-ethylpyridine-2,3-diamine. While this molecule is

available commercially as a potential building block in chemical synthesis, it is important to note

that as of late 2025, there is a notable absence of published scientific literature detailing its

specific applications, experimental protocols, or involvement in defined biological pathways.

Supplier and Chemical Data
N3-ethylpyridine-2,3-diamine is classified as a heterocyclic building block. Several chemical

suppliers list this compound in their catalogs, indicating its availability for research and

development purposes. Due to the dynamic nature of chemical pricing, most suppliers provide

quotations upon request rather than fixed online prices.

Table 1: Chemical Identity and Supplier Information
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Parameter Data Source

Chemical Name N3-ethylpyridine-2,3-diamine [1]

Synonyms

2,3-Pyridinediamine, N3-ethyl-

(9CI); 3-N-ethylpyridine-2,3-

diamine; 2-Amino-3-

ethylaminopyridine

[1]

CAS Number 193070-18-7 [1][2]

Molecular Formula C7H11N3 [1][2]

Molecular Weight 137.18 g/mol [1][2]

Purity Typically ≥97% [2]

Known Suppliers
ChemScene, ChemShuttle,

LabSolutions, Sigma-Aldrich
[1][3][4]

Pricing and Availability
Direct pricing for N3-ethylpyridine-2,3-diamine is not readily available in a standardized

format. The common industry practice for such specialized chemical intermediates requires

direct inquiry with the suppliers. Factors influencing price include the requested quantity,

required purity, and the current stock of the supplier. Researchers are advised to contact the

suppliers listed above to obtain a formal quote.

Experimental Protocols and Applications
An extensive search of scientific databases and patent literature did not yield any specific

experimental protocols or detailed applications for N3-ethylpyridine-2,3-diamine. This

suggests that the compound is likely a niche intermediate with potential uses that are not yet

broadly documented in peer-reviewed publications. Its structure, a substituted diaminopyridine,

suggests potential as a scaffold in medicinal chemistry for the synthesis of more complex

molecules, such as kinase inhibitors or other therapeutic agents. However, without concrete

examples in the literature, any proposed application remains speculative.
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Logical Workflow for Procurement and Initial
Investigation
For researchers interested in exploring the potential of N3-ethylpyridine-2,3-diamine, a logical

workflow would involve procurement followed by initial characterization and experimental

viability studies.

Caption: Procurement and initial experimental workflow for N3-ethylpyridine-2,3-diamine.

Signaling Pathways
As there is no available research linking N3-ethylpyridine-2,3-diamine to any biological

activity, no signaling pathway diagrams can be provided. The creation of such a diagram would

be entirely speculative and without a factual basis.

Conclusion
N3-ethylpyridine-2,3-diamine is a commercially available chemical intermediate that, despite

its availability, lacks a documented presence in the scientific literature regarding its use and

application. For researchers in drug discovery and medicinal chemistry, this presents both a

challenge and an opportunity. The challenge lies in the absence of established protocols and a

validated history of use. The opportunity, however, is the potential for this molecule to be a

novel building block in the synthesis of new chemical entities with unique biological activities.

Any research involving this compound would be foundational, requiring initial characterization

and validation of its utility in the desired synthetic routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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